4-[1,3-dioxo-5-(4-oxo-4H-3,1-benzoxazin-2-yl)-1,3-dihydro-2H-isoindol-2-yl]-3-methylphenyl acetate

• IUPAC Name: [4-[1,3-dioxo-5-(4-oxo-3,1-benzoxazin-2-yl)isoindol-2-yl]-3-methylphenyl] acetate
• InChI: InChI=1S/C25H16N2O6/c1-13-11-16(32-14(2)28)8-10-21(13)27-23(29)17-9-7-15(12-19(17)24(27)30)22-26-20-6-4-3-5-18(20)25(31)33-22/h3-12H,1-2H3
• InChI Key: YXLJGKRXIMROMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(=O)C)N2C(=O)C3=C(C2=O)C=C(C=C3)C4=NC5=CC=CC=C5C(=O)O4
• Molecular Formula: C25H16N2O6
• Molecular Weight: 440.4 g/mol

Description

4-[1,3-dioxo-5-(4-oxo-4H-3,1-benzoxazin-2-yl)-1,3-dihydro-2H-isoindol-2-yl]-3-methylphenyl acetate is a useful research compound. Its molecular formula is C25H16N2O6 and its molecular weight is 440.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[1,3-dioxo-5-(4-oxo-4H-3,1-benzoxazin-2-yl)-1,3-dihydro-2H-isoindol-2-yl]-3-methylphenyl acetate is 440.10083623 g/mol and the complexity rating of the compound is 884. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[1,3-dioxo-5-(4-oxo-4H-3,1-benzoxazin-2-yl)-1,3-dihydro-2H-isoindol-2-yl]-3-methylphenyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[1,3-dioxo-5-(4-oxo-4H-3,1-benzoxazin-2-yl)-1,3-dihydro-2H-isoindol-2-yl]-3-methylphenyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems. This information is not available for this compound, suggesting that it may not have been studied in a biological context or its biological activity may not have been discovered yet.

Safety and Hazards

Without specific studies or data, it’s difficult to provide information on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety measures should be taken when handling it to prevent exposure and potential harm.

Future Directions

Given the lack of information available on this compound, future research could focus on elucidating its synthesis, structure, chemical reactions, and potential biological activity. This could involve experimental studies to synthesize the compound and characterize its properties, as well as in vitro and in vivo studies to investigate its biological effects.